Cas no 1212890-59-9 ((1R)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine)

(1R)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine is a chiral amine compound featuring a 2,2-difluorobenzodioxole moiety. Its stereospecific (R)-configuration enhances selectivity in asymmetric synthesis, making it valuable for pharmaceutical and agrochemical applications. The difluorinated benzodioxole group contributes to improved metabolic stability and lipophilicity, which can influence bioavailability. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly where fluorine incorporation is desired for tuning electronic and steric properties. Its structural rigidity and fluorine substitution may also enhance binding affinity in target interactions. Suitable for use in medicinal chemistry research, it offers potential in the development of novel therapeutics with optimized pharmacokinetic profiles.

(1R)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine structure

1212890-59-9 structure

Product Name:(1R)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine

CAS No:1212890-59-9

MF:C₁₀H₁₁F₂NO₂

MW:215.19664978981

CID:5012897

Update Time:2025-10-11

(1R)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(2,2-DIFLUOROBENZO[D][1,3]DIOXOL-4-YL)PROPAN-1-AMINE
- (1R)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine
- Inchi： 1S/C10H11F2NO2/c1-2-7(13)6-4-3-5-8-9(6)15-10(11,12)14-8/h3-5,7H,2,13H2,1H3/t7-/m1/s1
- InChI Key： ISJFILCRQRVAHY-SSDOTTSWSA-N
- SMILES： FC1(OC2=CC=CC(=C2O1)[C@@H](CC)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 238
XLogP3: 2.3
Topological Polar Surface Area: 44.5

(1R)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1760870-1g	(r)-1-(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)propan-1-amine	1212890-59-9	98%	1g	￥9398.00	2024-08-09